BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for EBI3
Stability in Aqueous Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ebio3

Cat. No.: B15584473

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epstein-Barr Virus Induced Gene 3 (EBI3), also known as Interleukin-27 subunit beta (IL-27B),
is a soluble secreted glycoprotein belonging to the type | cytokine receptor family.[1][2] It plays
a crucial role in the regulation of immune responses. EBI3 itself does not possess intrinsic
signaling capabilities but functions by forming heterodimeric cytokine complexes with other
alpha-subunits.[1][2] The two most well-characterized EBI3-containing cytokines are
Interleukin-27 (IL-27), formed with p28, and Interleukin-35 (IL-35), formed with p35 (a subunit of
IL-12).[1][2][3] These cytokines have distinct and sometimes opposing roles in modulating T-
cell responses, inflammation, and autoimmune diseases.[2][4] Recent studies have also
suggested that EBI3 may have functions independent of IL-27 and IL-35, potentially acting as a
chaperone-like molecule or interacting with other proteins.[5][6]

Given its central role in immunology and its potential as a therapeutic target or biologic,
understanding the stability of recombinant EBI3 in agueous solutions is paramount for ensuring
the reliability and reproducibility of experimental results. These application notes provide
detailed protocols for the handling, storage, and stability assessment of EBI3 for various
research applications.

Signaling Pathways of EBI3-Containing Cytokines
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The biological activity of EBI3 is manifested through the signaling of its heterodimeric cytokine
partners, IL-27 and IL-35.
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Signaling Pathways of IL-27 and IL-35
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Experimental Workflow for EBI3 Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for EBI3 Stability in
Aqueous Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584473#ebio3-stability-in-aqueous-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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